Cas no 81396-36-3 (2,2,5,5-Tetramethyl-3-cyclopenten-1-one)

• Product Name: 2,2,5,5-Tetramethyl-3-cyclopenten-1-one
• CAS No: 81396-36-3
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 704041
• PubChem ID: 565599
• Update Time: 2025-10-31

2,2,5,5-Tetramethyl-3-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopenten-1-one, 2,2,5,5-tetramethyl-
• 2,2,5,5-Tetramethyl-3-cyclopenten-1-one
• EN300-7668024
• starbld0004730
• InChI=1/C9H14O/c1-8(2)5-6-9(3,4)7(8)10/h5-6H,1-4H
• 81396-36-3
• 2,2,5,5-Tetramethyl-3-cyclopenten-1-one #
• SCHEMBL15829472
• DTXSID70340546
• 2,2,5,5-Tetramethyl-cyclopent-3-enone
• 2,2,5,5-tetramethylcyclopent-3-en-1-one
• YGEABPQEKJPPGB-UHFFFAOYSA-N

• Inchi： 1S/C9H14O/c1-8(2)5-6-9(3,4)7(8)10/h5-6H,1-4H3
• InChI Key： YGEABPQEKJPPGB-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C=CC1(C)C

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,5,5-Tetramethyl-3-cyclopenten-1-one

Comprehensive Overview of 2,2,5,5-Tetramethyl-3-cyclopenten-1-one (CAS No. 81396-36-3): Properties, Applications, and Industry Trends

2,2,5,5-Tetramethyl-3-cyclopenten-1-one (CAS No. 81396-36-3) is a specialized cyclic ketone with a unique molecular structure, featuring four methyl groups symmetrically positioned around a five-membered ring. This compound has garnered significant attention in the fragrance and flavor industry due to its woody, amber-like olfactory characteristics. Its high stability and low volatility make it an ideal candidate for long-lasting perfumery applications, aligning with the growing consumer demand for sustainable and enduring scent profiles.

In recent years, the cosmetics and personal care sector has witnessed a surge in searches for "natural-inspired synthetic ingredients," where 2,2,5,5-Tetramethyl-3-cyclopenten-1-one plays a pivotal role. Its ability to mimic rare natural extracts while offering cost-effectiveness and batch consistency addresses key industry challenges. Researchers have also explored its potential in organic synthesis, particularly as a chiral building block for pharmaceuticals, though this remains an emerging field of study.

The compound's thermal stability (up to 200°C) has sparked interest in high-performance polymer applications, coinciding with the global push for advanced materials in automotive and aerospace sectors. Notably, its compatibility with green chemistry principles—being halogen-free and exhibiting low ecotoxicity—positions it favorably in regulatory landscapes increasingly focused on environmental impact.

Analytical characterization of CAS 81396-36-3 reveals distinctive spectroscopic fingerprints: a strong carbonyl absorption at 1740 cm^-1 in IR spectroscopy and characteristic ¹³C NMR signals between 210-220 ppm for the ketone carbon. These properties facilitate quality control in industrial production, a frequent concern among buyers searching for "authentic cyclopentenone derivatives suppliers."

Market trends indicate rising demand for 2,2,5,5-Tetramethyl-3-cyclopenten-1-one in niche fragrance formulations, particularly in Middle Eastern markets where intense, long-lasting scents prevail. This aligns with Google Trends data showing increased searches for "amber base notes" and "woody aroma chemicals." The compound's low irritation potential further enhances its appeal for sensitive-skin applications, addressing another hot topic in cosmetic science forums.

From a technical perspective, the synthesis of 81396-36-3 typically involves acid-catalyzed cyclization of dimethylated dienes, with recent patents focusing on catalytic efficiency improvements. These advancements respond to manufacturers' frequent queries about "scalable tetramethyl cyclopentenone production methods." The compound's logP value of 2.8 suggests favorable skin penetration characteristics, explaining its popularity in transdermal delivery research.

Quality specifications for 2,2,5,5-Tetramethyl-3-cyclopenten-1-one commonly require ≥98% purity (GC), with strict limits on residual solvents—a critical parameter for EU REACH compliance. This rigor meets the regulatory compliance concerns frequently voiced in industry webinars and supplier evaluations. The material's crystalline form at room temperature simplifies storage and handling compared to liquid alternatives, reducing logistics costs for global distributors.

Emerging applications in functional fragrances—where scents provide mood enhancement benefits—have created new opportunities for this ketone. Neurosensory studies suggest its molecular structure may interact with olfactory receptors linked to relaxation responses, though this requires further clinical validation. Such findings correlate with rising Google searches for "aromacology ingredients" and "scent-based wellness."

In conclusion, 2,2,5,5-Tetramethyl-3-cyclopenten-1-one represents a versatile specialty chemical bridging multiple industries. Its combination of olfactory performance, material stability, and regulatory acceptability ensures continued relevance in evolving markets. As sustainable chemistry initiatives gain momentum, this compound's eco-profile and synthetic efficiency position it as a future-forward ingredient for conscious formulators worldwide.